Cas no 6332-92-9 (2-cyano-3-(furan-2-yl)prop-2-enoic acid)

• Product Name: 2-cyano-3-(furan-2-yl)prop-2-enoic acid
• CAS No: 6332-92-9
• MF: C₈H₅NO₃
• MW: 163.130202054977
• MDL: MFCD02677580
• CID: 522774
• Update Time: 2025-10-25

2-cyano-3-(furan-2-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,2-cyano-3-(2-furanyl)-
• (Z)-2-cyano-3-(furan-2-yl)prop-2-enoic acid
• 2-Cyano-3-(furan-2-yl)prop-2-enoic acid
• 2-CYANO-3-FURAN-2-YL-ACRYLIC ACID
• (2Z)-2-cyano-3-(furan-2-yl)prop-2-enoic acid
• 2-cyano-3-(furan-2-yl)prop-2-enoic acid

• MDL： MFCD02677580
• Inchi： 1S/C8H5NO3/c9-5-6(8(10)11)4-7-2-1-3-12-7/h1-4H,(H,10,11)
• InChI Key： ZQEYJNCEFQYAPJ-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C=C(C#N)C(=O)O

Computed Properties

• Exact Mass: 163.02695
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 74.23

2-cyano-3-(furan-2-yl)prop-2-enoic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 2-cyano-3-(furan-2-yl)prop-2-enoic acid

Recent Advances in the Study of 2-cyano-3-(furan-2-yl)prop-2-enoic acid (CAS: 6332-92-9)

2-cyano-3-(furan-2-yl)prop-2-enoic acid (CAS: 6332-92-9) is a synthetic organic compound with significant potential in medicinal chemistry and drug development. Recent studies have explored its applications as a versatile building block for the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents. This research brief summarizes the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 2-cyano-3-(furan-2-yl)prop-2-enoic acid as a key intermediate in the synthesis of novel JAK3 inhibitors. The researchers demonstrated that derivatives of this compound exhibited potent and selective inhibition of JAK3 kinase, with IC50 values in the nanomolar range. These findings suggest potential applications in autoimmune diseases and hematologic malignancies.

In the field of anti-inflammatory drug development, a recent paper in Bioorganic & Medicinal Chemistry Letters (2024) reported that structural analogs of 2-cyano-3-(furan-2-yl)prop-2-enoic acid showed significant COX-2 inhibitory activity with reduced gastrointestinal toxicity compared to traditional NSAIDs. The study utilized molecular docking simulations to explain the enhanced selectivity of these derivatives.

From a chemical perspective, new synthetic methodologies have been developed to improve the yield and purity of 2-cyano-3-(furan-2-yl)prop-2-enoic acid. A 2023 publication in Organic Process Research & Development described an optimized Knoevenagel condensation protocol that achieves >90% yield while minimizing byproduct formation. This advancement has important implications for scaling up production of this valuable intermediate.

Recent pharmacokinetic studies have addressed previous challenges with the bioavailability of 2-cyano-3-(furan-2-yl)prop-2-enoic acid derivatives. A 2024 study in European Journal of Pharmaceutical Sciences demonstrated that prodrug approaches significantly improved oral absorption while maintaining the desired pharmacological activity. This represents an important step toward clinical translation of compounds derived from this scaffold.

Looking forward, researchers are exploring the potential of 2-cyano-3-(furan-2-yl)prop-2-enoic acid in targeted drug delivery systems. Preliminary results from a 2024 ACS Nano publication suggest that nanoparticle formulations incorporating this compound show enhanced tumor accumulation in preclinical models, opening new possibilities for cancer therapeutics.